Cas no 2168041-84-5 (7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 2168041-84-5
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 6079079
• PubChem ID: 165745781
• Update Time: 2025-07-21

7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• EN300-1456878
• 2168041-84-5

• Inchi： 1S/C9H5BrN2O4/c1-3-5(12(15)16)2-4-7(6(3)10)11-9(14)8(4)13/h2H,1H3,(H,11,13,14)
• InChI Key： RQMNQFIXBMAILI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CC2C(C(NC=21)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.94327g/mol
• Monoisotopic Mass: 283.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92Ų

Additional information on 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione

7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 2168041-84-5): A Comprehensive Overview

7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione, identified by its CAS number CAS No. 2168041-84-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione make it a valuable scaffold for the development of novel bioactive molecules.

The presence of multiple functional groups, including a bromine atom at the 7-position, a methyl group at the 6-position, and a nitro group at the 5-position, contributes to the unique reactivity and pharmacological properties of this compound. These substituents not only enhance its binding affinity to biological targets but also influence its metabolic stability and pharmacokinetic profile. The dihydroindole core structure provides a privileged scaffold for further derivatization, enabling the exploration of various chemical modifications to optimize its biological activity.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating inflammatory responses, antioxidant mechanisms, and even as precursors in the synthesis of more complex pharmacophores. The specific arrangement of functional groups in 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione makes it an intriguing candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione is its potential as an intermediate in the synthesis of more complex molecules. The bromine atom at the 7-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks. Similarly, the nitro group can be reduced to an amine or converted into other functional groups like cyano or carboxylic acids, expanding the synthetic possibilities.

The pharmacological profile of 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione has been explored in several preclinical studies. Researchers have demonstrated its potential as an inhibitor of various enzymes and receptors involved in pathophysiological processes. For instance, studies suggest that this compound may interact with transcription factors and signaling pathways associated with cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory pathways has been highlighted in models of chronic inflammation and autoimmune diseases.

The synthesis of 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the indole core followed by nitration and bromination at specific positions. The use of advanced synthetic techniques such as flow chemistry has been explored to improve reaction efficiency and scalability. These methodologies are particularly valuable in industrial settings where reproducibility and cost-effectiveness are critical factors.

The structural diversity offered by indole derivatives like 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione has also led to investigations into their potential applications in material science and nanotechnology. Researchers have explored their use as building blocks for organic semiconductors and as components in drug delivery systems. The ability to fine-tune electronic properties through strategic functionalization makes these compounds attractive for developing novel materials with tailored properties.

In conclusion, 7-bromo-6-methyl-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 2168041) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it a valuable scaffold for designing novel bioactive molecules with therapeutic implications. As research continues to uncover new applications for indole derivatives, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.